Cas no 7476-06-4 (4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile)

4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile structure
7476-06-4 structure
Product Name:4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile
CAS No:7476-06-4
MF:C17H14N2O2
MW:278.305263996124
CID:980260
PubChem ID:81991
Update Time:2025-04-19

4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile
    • 4,4'-[propane-1,3-diylbis(oxy)]dibenzonitrile; 4,4'-Propanediyldioxy-dibenzonitrile; AC1Q4RS6; AC1L32IO; 4,4'-Propandiyldioxy-di-benzonitril; NSC400550; 4,4'-trimethylenedioxydibenzonitrile; 4,4'-Trimethylenedioxydibenzonitrile; 1,3-Bis(4-cyanophenoxy)propane; SureCN7384498; 4,4'-propanediyldioxy-di-benzonitrile; 1.3-Bis-(4-cyan-phenoxy)-propan; AG-G-97518; 1,3-bis(4-cyanophenoxy)propane; CTK5E0465; T6197628;
    • NSC-400550
    • BENZONITRILE, 4,4'-(1,3-PROPANEDIYLBIS(OXY))BIS-
    • MFRPGHISIXEJAA-UHFFFAOYSA-N
    • 1,3-BIS(4-CYANOPHENOXY)PROPANE
    • NSC400550
    • NSC 400550
    • 4-[3-(4-cyanophenoxy)propoxy]benzonitrile
    • 7476-06-4
    • 88TX8ZNM3P
    • DTXSID90225740
    • 4,4'-Propanediyldioxy-dibenzonitrile
    • SCHEMBL7384498
    • 4,4'-Trimethylenedioxydibenzonitrile
    • AB01319082-02
    • Z335693360
    • EINECS 231-278-3
    • NS00046712
    • 4,4'-(1,3-PROPANEDIYLBIS(OXY))BIS(BENZONITRILE)
    • UNII-88TX8ZNM3P
    • AKOS009222439
    • NCGC00323571-01
    • 4,4-Trimethylenedioxydibenzonitrile
    • DS-005130
    • Inchi: 1S/C17H14N2O2/c18-12-14-2-6-16(7-3-14)20-10-1-11-21-17-8-4-15(13-19)5-9-17/h2-9H,1,10-11H2
    • InChI Key: MFRPGHISIXEJAA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)CCCOC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 278.10562
  • Monoisotopic Mass: 278.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.2
  • Boiling Point: 491.7°C at 760 mmHg
  • Flash Point: 196.4°C
  • Refractive Index: 1.589
  • PSA: 66.04
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd